Cas no 1807273-68-2 (Ethyl 2-chloro-4-cyano-6-hydroxybenzoate)

• Product Name: Ethyl 2-chloro-4-cyano-6-hydroxybenzoate
• CAS No: 1807273-68-2
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4708201
• Update Time: 2025-05-23

Ethyl 2-chloro-4-cyano-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-cyano-6-hydroxybenzoate

• Inchi： 1S/C10H8ClNO3/c1-2-15-10(14)9-7(11)3-6(5-12)4-8(9)13/h3-4,13H,2H2,1H3
• InChI Key： IHINCXNPDAPCBX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(=C1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-chloro-4-cyano-6-hydroxybenzoate

Ethyl 2-chloro-4-cyano-6-hydroxybenzoate (CAS No. 1807273-68-2): A Comprehensive Overview

Ethyl 2-chloro-4-cyano-6-hydroxybenzoate (CAS No. 1807273-68-2) is a significant compound in the realm of chemical and pharmaceutical research, exhibiting a unique molecular structure that has garnered considerable attention from scientists worldwide. This compound, characterized by its ester functional group and a combination of chloro, cyano, and hydroxyl substituents, holds promise in various applications, particularly in the development of novel therapeutic agents and agrochemicals.

The molecular formula of Ethyl 2-chloro-4-cyano-6-hydroxybenzoate is C₁₀H₆ClN₂O₃, reflecting its complex and multifaceted chemical properties. The presence of both electron-withdrawing and electron-donating groups in its structure contributes to its reactivity and makes it a valuable intermediate in organic synthesis. Specifically, the cyano group (–CN) and the hydroxyl group (–OH) introduce polar characteristics, enhancing its solubility in polar solvents and facilitating interactions with biological targets.

In recent years, there has been a surge in research focused on the pharmacological potential of benzoate derivatives. Among these, Ethyl 2-chloro-4-cyano-6-hydroxybenzoate has emerged as a compound of interest due to its structural similarity to known bioactive molecules. Studies have demonstrated its ability to modulate various biological pathways, making it a candidate for further exploration in drug discovery.

One of the most compelling aspects of Ethyl 2-chloro-4-cyano-6-hydroxybenzoate is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel heterocyclic compounds, which are known for their diverse biological activities. For instance, modifications at the chloro-substituted position can lead to the formation of pyridine derivatives, which have shown promise in treating neurological disorders.

The cyano group in the molecule also plays a crucial role in its reactivity. It can undergo reduction to form an amine group, opening up possibilities for further functionalization. This property makes Ethyl 2-chloro-4-cyano-6-hydroxybenzoate a versatile building block in medicinal chemistry, allowing chemists to design molecules with tailored properties.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of such compounds. Molecular modeling studies have been instrumental in understanding how Ethyl 2-chloro-4-cyano-6-hydroxybenzoate interacts with biological targets at the atomic level. These insights have guided experimental efforts, leading to more efficient synthetic routes and improved drug candidates.

In addition to its pharmaceutical applications, Ethyl 2-chloro-4-cyano-6-hydroxybenzoate has shown potential in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides that are both effective and environmentally friendly. The ability to fine-tune its properties through chemical modification offers a pathway to create compounds that target specific pests while minimizing harm to non-target organisms.

The synthesis of Ethyl 2-chloro-4-cyano-6-hydroxybenzoate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the chlorination of hydroxylated benzoic acid derivatives, followed by cyano group introduction via cyanation reactions. The final esterification step completes the synthesis, yielding the desired product with high purity and yield.

Ongoing research continues to uncover new applications for this versatile compound. For instance, investigations into its antimicrobial properties have revealed promising results in combating resistant bacterial strains. The unique combination of substituents in its structure allows it to disrupt bacterial cell membranes and inhibit vital enzymatic pathways.

The safety profile of Ethyl 2-chloro-4-cyano-6-hydroxybenzoate is another area of active study. While preliminary toxicity assessments suggest that it is relatively safe at moderate concentrations, further studies are needed to fully understand its potential risks and benefits. These studies are crucial for ensuring that any future applications involving this compound are both effective and safe for human use.

In conclusion, Ethyl 2-chloro-4-cyano-6-hydroxybenzoate (CAS No. 1807273-68-2) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique molecular structure and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and agrochemicals. As our understanding of its properties continues to grow, so too will its potential contributions to science and industry.